Cas no 81672-33-5 (Isonicotinic acid, hexadecyl ester)

• Product Name: Isonicotinic acid, hexadecyl ester
• CAS No: 81672-33-5
• MF: C₂₂H₃₇NO₂
• MW: 347.534686803818
• CID: 2803159
• PubChem ID: 531665
• Update Time: 2025-05-20

Isonicotinic acid, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10780701
• 4-Pyridinecarboxylic acid, hexadecyl ester
• AKOS024388285
• 81672-33-5
• Isonicotinic acid hexadecyl ester
• DTXSID00336270
• STUBJXFCGLTLMA-UHFFFAOYSA-N
• Isonicotinic acid, hexadecyl ester

• Inchi： 1S/C22H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-25-22(24)21-16-18-23-19-17-21/h16-19H,2-15,20H2,1H3
• InChI Key： STUBJXFCGLTLMA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=CC=1)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 347.282429423Da
• Monoisotopic Mass: 347.282429423Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 39.2Ų

Additional information on Isonicotinic acid, hexadecyl ester

Isonicotinic Acid, Hexadecyl Ester (CAS No: 81672-33-5)

Isonicotinic acid, hexadecyl ester is a compound with the CAS registry number 81672-33-5, and it belongs to the class of organic compounds known as esters. This compound is derived from isonicotinic acid, which is a derivative of nicotinic acid, and hexadecanol, a long-chain alcohol. The combination of these two molecules results in a compound with unique chemical properties that make it suitable for various applications in different industries.

The chemical structure of isonicotinic acid, hexadecyl ester consists of a hexadecyl group (a straight-chain alkyl group with 16 carbon atoms) attached to the carboxylic acid group of isonicotinic acid via an ester bond. This structure gives the compound its characteristic physical and chemical properties. The long hydrocarbon chain of the hexadecyl group contributes to the compound's hydrophobicity, while the aromatic ring of isonicotinic acid adds to its stability and potential for interaction with other molecules.

Recent studies have highlighted the potential of isonicotinic acid, hexadecyl ester in various fields, including pharmaceuticals, agrochemicals, and materials science. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds. The ester group in this molecule can be easily modified to create derivatives with enhanced biological activity or improved solubility properties.

In terms of synthesis, isonicotinic acid, hexadecyl ester can be prepared through standard esterification reactions. The reaction typically involves the reaction of isonicotinic acid with hexadecanol in the presence of an acid catalyst or using more advanced methods like microwave-assisted synthesis. These methods not only improve the reaction efficiency but also reduce the environmental footprint by minimizing waste and energy consumption.

The application of isonicotinic acid, hexadecyl ester extends beyond its use as an intermediate in organic synthesis. It has been investigated for its potential as a surfactant due to its amphiphilic nature—combining hydrophilic and hydrophobic regions. Surfactants are widely used in industries such as cosmetics, detergents, and pharmaceuticals because they can stabilize emulsions and enhance product performance.

Another emerging area of interest for isonicotinic acid, hexadecyl ester is its role in nanotechnology. Researchers have explored its ability to form self-assembled monolayers on various surfaces, which could be useful in creating nanostructured materials for sensing or drug delivery applications. These studies underscore the versatility of this compound and its potential for innovation in cutting-edge technologies.

From an environmental perspective, understanding the biodegradation and toxicity profiles of isonicotinic acid, hexadecyl ester is crucial for ensuring its safe use. Recent research has focused on evaluating its environmental fate under different conditions. Results indicate that under aerobic conditions, this compound can undergo microbial degradation; however, further studies are needed to assess its persistence in various ecosystems.

In conclusion, isonicotinic acid, hexadecyl ester (CAS No: 81672-33-5) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure allows for diverse functionalization possibilities, making it a valuable building block in organic synthesis. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.